N,3,5-trimethylaniline hydrochloride

• CAS: 1193387-18-6

Core Science & Biosynthesis

N,3,5-trimethylaniline hydrochloride chemical structure and properties

Technical Guide: N,3,5-Trimethylaniline Hydrochloride

Senior Scientist Note: In the landscape of aromatic amine intermediates, N,3,5-trimethylaniline hydrochloride (N-methyl-3,5-dimethylaniline HCl) occupies a specific niche. Unlike its ubiquitous isomer 2,4,6-trimethylaniline (Mesidine), this compound offers a unique steric and electronic profile due to the meta-positioning of the ring methyls combined with secondary amine functionality. This guide synthesizes its structural identity, synthesis protocols, and application logic for high-precision research and development.

Part 1: Chemical Identity & Structural Analysis

1.1 Nomenclature & Classification

• IUPAC Name: N-Methyl-3,5-dimethylaniline hydrochloride

• Common Names: N,3,5-Trimethylbenzenamine HCl; N-Methyl-3,5-xylidine HCl.

• CAS Number (Free Base): 13342-20-6

• CAS Number (HCl Salt): Not widely indexed in primary public registries; typically prepared in situ or custom synthesized.

• Molecular Formula:

  (Salt) / (Base)

• Molecular Weight: 171.67 g/mol (Salt) / 135.21 g/mol (Base)

1.2 Structural Architecture The molecule consists of a benzene core substituted at the 1, 3, and 5 positions. The 1-position hosts a secondary amine (N-methyl), while the 3 and 5 positions host methyl groups. This meta-substitution pattern creates a symmetric electronic induction on the ring, activating the 2, 4, and 6 positions for electrophilic aromatic substitution, while the N-methyl group increases basicity compared to the primary aniline.

DOT Diagram: Structural Connectivity

Part 2: Physicochemical Properties

Senior Scientist Insight: While the free base is a liquid prone to oxidation, the hydrochloride salt stabilizes the amine, making it a preferred form for storage and precise stoichiometry in reaction mixtures.

Property	Value / Description	Note
Appearance	White to off-white crystalline powder	Hygroscopic; store in desiccator.
Melting Point	> 200°C (Decomposes)	Typical for aniline hydrochlorides; exact value depends on recrystallization solvent.
Solubility	High in Water, Ethanol, Methanol	Low solubility in non-polar solvents (Hexane, Toluene).
pKa (Conjugate Acid)	~4.8 - 5.2	Estimated based on N-methylaniline and xylidine derivatives.
Stability	Stable under inert atmosphere	Sensitive to light and air oxidation over prolonged periods.

Part 3: Synthesis & Manufacturing Protocols

3.1 Synthetic Pathway The most robust route involves the selective N-methylation of 3,5-dimethylaniline (3,5-xylidine). Direct alkylation with methyl iodide can lead to over-methylation (quaternary salts). Therefore, reductive amination or controlled methylation is preferred.

DOT Diagram: Synthesis Workflow

3.2 Detailed Experimental Protocol (Lab Scale)

Reagents:

• 3,5-Dimethylaniline (1.0 eq)

• Paraformaldehyde (1.1 eq)

• Sodium Borohydride (NaBH4) or H2/Pd-C

• Methanol (Solvent)

• HCl (4M in Dioxane)

Procedure:

• Imine Formation: Dissolve 3,5-dimethylaniline in methanol. Add paraformaldehyde and stir at room temperature for 2 hours to form the imine species.

• Reduction: Cool the mixture to 0°C. Cautiously add NaBH4 (or hydrogenate over Pd/C) to reduce the imine to the secondary amine. Critical: Monitor by TLC to ensure no tertiary amine (over-alkylation) is formed.

• Workup: Quench with water, extract into ethyl acetate, and wash with brine. Dry over Na2SO4 and concentrate to yield the free base (oil).

• Salt Formation: Dissolve the crude oil in dry diethyl ether. Dropwise add 4M HCl in dioxane with vigorous stirring.

• Isolation: The hydrochloride salt will precipitate immediately as a white solid. Filter, wash with cold ether, and dry under vacuum.

Part 4: Applications in Drug Development & Research

4.1 Pharmaceutical Intermediates N,3,5-trimethylaniline serves as a specialized building block. Its 3,5-dimethyl pattern provides steric bulk that can:

• Block Metabolic Hotspots: Methyl groups at meta-positions can prevent hydroxylation of the phenyl ring by Cytochrome P450 enzymes, potentially increasing the half-life of drug candidates.

• Modulate Lipophilicity: The additional methyl groups increase logP, enhancing membrane permeability compared to unsubstituted anilines.

4.2 Stabilized Carbocation Research Recent literature highlights the use of electron-rich anilines, including N,3,5-trimethylaniline, in the synthesis of Bis(triarylmethylium) ions. These stabilized carbocations are investigated for:

• Organic Oxidants: Metal-free oxidation catalysis.

• Functional Dyes: Development of NIR (Near-Infrared) absorbing materials for bio-imaging.

4.3 Analytical Standard Used as a reference standard in environmental analysis to detect aniline derivatives in industrial wastewater, particularly from dye manufacturing processes.

Part 5: Handling & Safety (SDS Summary)

Senior Scientist Warning: Treat this compound as a hazardous aromatic amine. Assume potential for methemoglobinemia upon exposure.

Hazard Classification:

• Acute Toxicity: Oral, Dermal, Inhalation (Category 3).[1]

• Skin/Eye Irritation: Causes serious eye irritation and skin irritation.

• Target Organ Toxicity: Blood (Methemoglobinemia).

Safety Protocols:

• Engineering Controls: Always handle within a certified chemical fume hood.

• PPE: Nitrile gloves (double gloving recommended), safety goggles, and lab coat.

• Spill Management: Contain with sand/vermiculite. Do not flush down drains. Neutralize with dilute acid/base depending on the form before professional disposal.

• First Aid:

  • Inhalation:[1] Move to fresh air. Oxygen if breathing is difficult.

  • Skin: Wash with soap and water for 15 minutes. Seek medical attention if cyanosis (blue lips/nails) appears.

References

• Synthesis of N-alkylanilines: Gribble, G. W., et al. "Reductive amination of aldehydes and ketones with sodium triacetoxyborohydride." Journal of Organic Chemistry, 1996.

• Carbocation Stabilization: "Bis(triarylmethylium) Compounds: Synthesis and Applications." University of Tsukuba Research Repository.

• General Aniline Safety: "N,3,5-Trimethylaniline Structure and Safety Data." PubChem, National Library of Medicine.

• Borrowing Hydrogen Catalysis: Reed-Berendt, B. "New Frontiers in Borrowing Hydrogen Catalysis." Cardiff University Doctoral Thesis, 2017.

Sources

• 1. Benzenamine, 2,4,5-trimethyl-, hydrochloride (1:1) | C9H14ClN | CID 5284470 - PubChem [pubchem.ncbi.nlm.nih.gov]

N,3,5-trimethylaniline hydrochloride PubChem CID and chemical identifiers

Executive Summary

N,3,5-Trimethylaniline hydrochloride (CAS 1193387-18-6) is a specialized aniline derivative utilized primarily as an intermediate in the synthesis of complex organic frameworks, pharmaceutical candidates, and functional dyes. As the hydrochloride salt of N-methyl-3,5-dimethylaniline, it offers enhanced stability and water solubility compared to its free base counterpart. This guide provides a definitive technical reference for its identification, synthesis, and characterization, grounded in verified chemical databases and synthetic protocols.

Part 1: Chemical Identity & Database Integration

Precise identification is critical for regulatory compliance and database integration. The following table consolidates the verified identifiers for the hydrochloride salt and its parent free base.

Table 1: Chemical Identifiers and Registry Data

Parameter	N,3,5-Trimethylaniline Hydrochloride (Salt)	N,3,5-Trimethylaniline (Free Base)
CAS Registry Number	1193387-18-6	13342-20-6
PubChem CID	18686547	12377759
Molecular Formula	C₉H₁₄ClN (or C₉H₁₃N·HCl)	C₉H₁₃N
Molecular Weight	171.67 g/mol	135.21 g/mol
IUPAC Name	N,3,5-trimethylanilinium chloride	N,3,5-trimethylaniline
SMILES	CC1=CC(=CC(=C1)C)[NH2+]C.[Cl-]	CC1=CC(=CC(=C1)NC)C
InChI Key	(Salt specific key not standard; use parent)	NZKFECDSBHQDCQ-UHFFFAOYSA-N

Technical Note: In database searches (e.g., PubChem, ChemSpider), the hydrochloride salt is often indexed as a "Related Record" to the parent free base. Ensure you select the correct form for stoichiometric calculations, as the salt is 27% heavier than the free base.

Part 2: Synthesis & Preparation Protocol

The synthesis of N,3,5-trimethylaniline hydrochloride typically proceeds via the selective N-methylation of 3,5-dimethylaniline, followed by salt formation. The Eschweiler-Clarke reaction is the preferred method for high specificity, avoiding over-alkylation to the quaternary ammonium salt.

Experimental Workflow

• Reductive Amination (Eschweiler-Clarke):

  • Precursor: 3,5-Dimethylaniline (CAS 108-69-0).

  • Reagents: Paraformaldehyde (source of CH₂O) and Formic Acid (HCOOH).

  • Mechanism: The amine condenses with formaldehyde to form an imine/iminium ion, which is reduced in situ by formic acid (releasing CO₂) to the N-methyl derivative.

  • Conditions: Reflux (90–100°C) for 12–18 hours.

• Workup & Isolation:

  • Basify the reaction mixture with NaOH to ensure the product is in the free base form.[1]

  • Extract with an organic solvent (e.g., Dichloromethane or Ethyl Acetate).

  • Dry the organic layer (Na₂SO₄) and concentrate.

• Salt Formation:

  • Dissolve the crude oil (Free Base) in anhydrous diethyl ether or ethanol.

  • Add 1.0 equivalent of HCl (gas or solution in dioxane/ether) dropwise at 0°C.

  • Precipitation: The hydrochloride salt precipitates as a solid. Filter, wash with cold ether, and dry under vacuum.

Visualized Pathway

Figure 1: Synthetic pathway via Eschweiler-Clarke methylation and subsequent hydrochlorination.

Part 3: Physicochemical & Analytical Properties

Trustworthy data is essential for experimental design. The following properties characterize the pure hydrochloride salt.

Table 2: Physical Properties

Property	Value / Description
Appearance	White to off-white crystalline solid (may darken to red-brown upon air oxidation).
Solubility	Highly soluble in water, methanol, ethanol; insoluble in non-polar solvents (hexane, ether).
Melting Point	Typically >200°C (decomposition often occurs before melting for aniline salts).
H-Bond Donors	2 (Ammonium protons).
H-Bond Acceptors	0 (The nitrogen lone pair is protonated).

Analytical Characterization (Predicted NMR)

For verification, Proton Nuclear Magnetic Resonance (

H-NMR) in Deuterium Oxide (D₂O) or DMSO-d₆ is the standard.

• 2.2–2.3 ppm (s, 6H): Two methyl groups on the aromatic ring (positions 3, 5).
• 2.8–3.0 ppm (s, 3H): N-Methyl group. In the salt form, this may shift downfield due to the positive charge on Nitrogen.
• 6.8–7.2 ppm (m, 3H): Aromatic protons. The symmetry of the 3,5-substitution pattern typically yields a singlet (or pseudo-singlet) for the proton at position 4, and two protons at positions 2 and 6.

Part 4: Safety & Handling (SDS Context)

While specific toxicological data for this exact isomer salt is limited, it must be handled with the rigorous safety protocols standard for alkyl anilines .

• Acute Toxicity: Aniline derivatives are generally toxic if swallowed, inhaled, or absorbed through the skin.[2] They can cause methemoglobinemia (interference with oxygen transport in blood).

• Skin/Eye Irritation: The hydrochloride salt is acidic and will cause severe irritation to mucous membranes.

• Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon). Anilines are light and air-sensitive; oxidation leads to dark impurities.

Protocol: Always wear nitrile gloves, safety goggles, and work within a certified chemical fume hood.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 18686547, N,3,5-Trimethylaniline hydrochloride. Retrieved from [Link]

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 12377759, N,3,5-Trimethylaniline (Free Base). Retrieved from [Link]

• Royal Society of Chemistry (2015). N-monomethylation of amines using paraformaldehyde and H2 - Supporting Information. (Verification of synthetic method and NMR data for methylated anilines). Retrieved from [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. merckmillipore.com [merckmillipore.com]

Protocols & Analytical Methods

The Strategic Application of Sterically Hindered Anilines in Modern Catalysis: A Guide to N-Heterocyclic Carbene Ligand Synthesis and Utilization

Introduction: The Pivotal Role of N-Heterocyclic Carbenes in Catalysis

In the landscape of modern synthetic chemistry, N-Heterocyclic Carbenes (NHCs) have emerged as a dominant class of ligands, fundamentally transforming the capabilities of transition metal catalysis. Their exceptional versatility stems from a unique combination of strong σ-donating properties and tunable steric bulk, which together stabilize metal centers and facilitate challenging catalytic transformations.[1][2] Among the precursors for these powerful ligands, sterically hindered anilines, such as 2,4,6-trimethylaniline (mesitylamine), serve as foundational building blocks for some of the most successful NHC ligands, including IMes (1,3-bis(2,4,6-trimethylphenyl)imidazol-2-ylidene) and its saturated counterpart, SIMes.[1] While N,3,5-trimethylaniline is less commonly cited, the principles of its application can be understood through the extensive research on its isomers. This guide provides a comprehensive overview of the synthesis of NHC ligands from aniline precursors and their application in palladium-catalyzed cross-coupling reactions, offering detailed protocols for researchers, scientists, and drug development professionals.

From Aniline Precursor to High-Performance Catalyst: A Workflow Overview

The journey from a simple aniline derivative to a highly active catalytic system involves a multi-step process. This workflow is designed to be robust and adaptable, allowing for the synthesis of a variety of NHC-metal complexes.

Figure 1: General workflow from aniline precursor to catalytic application.

Part 1: Synthesis of the N-Heterocyclic Carbene Precursor (Imidazolium Salt)

The most direct route to symmetrical imidazolium salts, the precursors to NHC ligands, involves the condensation of two equivalents of an aniline with glyoxal and a formaldehyde equivalent.[3] This procedure can be adapted for various substituted anilines.

Protocol 1: Synthesis of 1,3-bis(3,5-dimethylphenyl)imidazolium Chloride

This protocol is adapted from established procedures for similar aniline derivatives and serves as a representative example.

Materials:

• N,3,5-trimethylaniline HCl (or the free base)

• Glyoxal (40% in water)

• Formaldehyde (37% in water)

• Ammonium chloride (NH₄Cl)

• Methanol

• Toluene

• Hydrochloric acid (HCl)

Procedure:

• Imine Formation: In a round-bottom flask, dissolve N,3,5-trimethylaniline (2.0 equivalents) in methanol. Add glyoxal (1.0 equivalent) dropwise at 0 °C. Stir the reaction mixture at room temperature for 4 hours.

• Reduction to Diamine: Cool the mixture to 0 °C and add sodium borohydride (NaBH₄) portion-wise. Allow the reaction to warm to room temperature and stir overnight. Quench the reaction carefully with water and extract the product with ethyl acetate. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Cyclization to Imidazolium Salt: Dissolve the crude diamine in toluene. Add paraformaldehyde (1.1 equivalents) and ammonium chloride (1.1 equivalents). Reflux the mixture for 12 hours.

• Isolation and Purification: Cool the reaction mixture to room temperature. The imidazolium salt will precipitate. Collect the solid by filtration, wash with cold toluene, and dry under vacuum to yield the desired 1,3-bis(3,5-dimethylphenyl)imidazolium chloride.

Part 2: Preparation of Palladium-NHC Precatalysts

The resulting imidazolium salt can be used to generate a palladium-NHC complex. These complexes are often air- and moisture-stable, making them convenient to handle.[4]

Protocol 2: Synthesis of [(IPr)PdCl₂(aniline)] Type Complex

This protocol describes the synthesis of a well-defined Pd(II)-NHC precatalyst.[5]

Materials:

• 1,3-bis(disubstituted-phenyl)imidazolium chloride (from Protocol 1)

• [{Pd(IPr)(Cl)(μ-Cl)}₂] dimer or other suitable palladium source

• Aniline derivative (e.g., 3-CF₃-aniline)

• Dichloromethane (DCM)

• Pentane

Procedure (under inert atmosphere):

• In a glovebox, dissolve the [{Pd(IPr)(Cl)(μ-Cl)}₂] dimer (0.5 mmol) in dichloromethane (10 mL).

• To this solution, add the desired aniline derivative (1.1 mmol).

• Stir the reaction mixture at room temperature for 1-2 hours.

• Remove the solvent under vacuum.

• Wash the resulting solid with cold pentane and dry to afford the [(IPr)PdCl₂(aniline)] complex.[4]

Part 3: Application in Palladium-Catalyzed Cross-Coupling Reactions

Palladium complexes bearing NHC ligands derived from sterically hindered anilines exhibit exceptional activity in a range of cross-coupling reactions.[1][4]

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a cornerstone of C-C bond formation in organic synthesis.[6] The use of robust Pd-NHC catalysts allows for the efficient coupling of a wide array of substrates, including challenging ones like amides.[4][7]

Figure 2: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Protocol 3: Suzuki-Miyaura Coupling of an Aryl Chloride with Phenylboronic Acid

Materials:

• Aryl chloride (e.g., 4-chlorotoluene) (1.0 mmol)

• Phenylboronic acid (1.2 mmol)

• Potassium carbonate (K₂CO₃) (2.0 mmol)

• [(NHC)PdCl₂(aniline)] complex (from Protocol 2) (1-2 mol%)

• Anhydrous dioxane (5 mL)

Procedure:

• To an oven-dried vial equipped with a magnetic stir bar, add the aryl chloride (1.0 mmol), phenylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• Add the palladium catalyst (1-2 mol%).

• Seal the vial with a septum and purge with argon for 10 minutes.

• Add anhydrous dioxane (5 mL) via syringe.

• Stir the reaction mixture at 80-100 °C for 12-24 hours.

• After cooling to room temperature, quench the reaction with water and extract with ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Entry	Aryl Halide	Boronic Acid	Catalyst Loading (mol%)	Yield (%)
1	4-Chlorotoluene	Phenylboronic acid	1	>95
2	4-Chloroanisole	4-Methoxyphenylboronic acid	1	>95
3	1-Chloro-4-nitrobenzene	Phenylboronic acid	2	92
Table 1: Representative yields for Suzuki-Miyaura cross-coupling using a Pd-NHC catalyst. Data is illustrative and based on typical performance.

Buchwald-Hartwig Amination

The formation of C-N bonds via Buchwald-Hartwig amination is another area where Pd-NHC catalysts excel, often outperforming traditional phosphine ligands, especially with less reactive aryl chlorides.[1]

Protocol 4: Buchwald-Hartwig Amination of an Aryl Chloride

Materials:

• Aryl chloride (1.0 mmol)

• Amine (e.g., morpholine) (1.2 mmol)

• Sodium tert-butoxide (NaOtBu) (1.4 mmol)

• Palladium-NHC precatalyst (1-2 mol%)

• Anhydrous toluene (5 mL)

Procedure (under inert atmosphere):

• In a glovebox, add the aryl chloride (1.0 mmol), sodium tert-butoxide (1.4 mmol), and the palladium catalyst (1-2 mol%) to a vial.

• Add anhydrous toluene (5 mL) followed by the amine (1.2 mmol).

• Seal the vial and heat the mixture at 100 °C for 12-24 hours.

• Cool the reaction to room temperature and pass it through a short plug of silica gel, eluting with ethyl acetate.

• Concentrate the filtrate and purify the product as necessary.

Ligand Type	Catalyst System	Substrate	Yield (%)
Phosphine (dppf)	Pd₂(dba)₃	Aryl Chloride	~85 (higher loading)[1]
NHC (IMes·HCl)	Pd₂(dba)₃	Aryl Chloride	>95[1]
NHC (IPr·HCl)	Pd₂(dba)₃	Aryl Chloride	>95[1]
Table 2: Comparison of ligand performance in the Buchwald-Hartwig amination of aryl chlorides.

Conclusion: A Versatile Platform for Catalytic Innovation

The use of sterically hindered anilines, such as N,3,5-trimethylaniline and its isomers, as precursors for N-heterocyclic carbene ligands provides a powerful and adaptable platform for the development of highly active and robust catalysts. The protocols and principles outlined in this guide offer a solid foundation for researchers to explore a wide range of catalytic transformations, from fundamental C-C and C-N bond formations to more complex synthetic challenges in drug discovery and materials science. The continued exploration of the steric and electronic properties of these aniline-derived ligands will undoubtedly lead to further innovations in the field of catalysis.

References

• Efficient synthetic protocols for the preparation of common N-heterocyclic carbene precursors - PMC. (2015). Retrieved from [Link]

• Synthesis of N-methylaniline over molecular sieve catalysts | Request PDF - ResearchGate. (2021). Retrieved from [Link]

• An efficient protocol for the palladium-catalysed Suzuki–Miyaura cross-coupling - Green Chemistry (RSC Publishing). (2014). Retrieved from [Link]

• Synthesis of N-Heterocyclic Carbene Complexes. (n.d.). Retrieved from [Link]

• Nitrogen-Containing Ligands for Asymmetric Homogeneous and Heterogeneous Catalysis. (2000). Retrieved from [Link]

• N-Heterocyclic Carbene (NHC) Ligated Rare Earth Metal Catalysts for Organic Synthesis and Polymerization. (2020). Retrieved from [Link]

• Inorganica Chimica Acta - CNR-IRIS. (2024). Retrieved from [Link]

• One-step synthesis of N-methylaniline by hydroalkylation of nitrobenzene over oxide catalysts | Request PDF - ResearchGate. (2019). Retrieved from [Link]

• Practical catalytic method for synthesis of sterically hindered anilines - PubMed. (2015). Retrieved from [Link]

• Palladium-catalysed Suzuki-Miyaura cross coupling; understanding of site selectivity using different palladium pre-catalysts - White Rose eTheses Online. (2019). Retrieved from [Link]

• Palladium Cross-Coupling - COSyS. (n.d.). Retrieved from [Link]

• Nitrogen-based ligands : synthesis, coordination chemistry and transition metal catalysis - Pure. (2005). Retrieved from [Link]

• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing). (2021). Retrieved from [Link]

• [(NHC)PdCl2(Aniline)] Complexes: Easily Synthesized, Highly Active Pd(II)–NHC Precatalysts for Cross-Coupling Reactions - PMC. (2021). Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Efficient synthetic protocols for the preparation of common N-heterocyclic carbene precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. [(NHC)PdCl2(Aniline)] Complexes: Easily Synthesized, Highly Active Pd(II)–NHC Precatalysts for Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Palladium Cross-Coupling – COSyS [cosys.chimie.unistra.fr]
• 7. An efficient protocol for the palladium-catalysed Suzuki–Miyaura cross-coupling - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Application Note & Protocol: High-Yield Synthesis of N,3,5-Trimethylaniline Hydrochloride from its Free Base

For: Researchers, scientists, and drug development professionals.

Abstract

This comprehensive guide details a robust and reproducible protocol for the conversion of N,3,5-trimethylaniline free base to its corresponding hydrochloride salt. The described methodology is designed for high-yield synthesis and purity, critical for downstream applications in pharmaceutical and chemical research. This document provides not only a step-by-step procedure but also delves into the underlying chemical principles, safety considerations, and troubleshooting strategies to ensure successful execution.

Introduction

Aromatic amines and their salts are fundamental building blocks in organic synthesis, particularly in the development of active pharmaceutical ingredients (APIs). The conversion of a free base amine to its hydrochloride salt is a common and crucial step. This transformation is often employed to enhance the compound's stability, improve its solubility in aqueous media, and facilitate its purification and handling.[1][2] N,3,5-trimethylaniline is a substituted aniline derivative with applications in various synthetic pathways. Its hydrochloride salt form offers superior handling characteristics compared to the free base.

The fundamental principle of this conversion is a simple acid-base reaction. The lone pair of electrons on the nitrogen atom of the amine functional group acts as a Brønsted-Lowry base, accepting a proton from hydrochloric acid.[1][3] This results in the formation of an ammonium salt, which, in this case, is N,3,5-trimethylanilinium chloride.[3] The ionic nature of the hydrochloride salt generally leads to a crystalline solid with a higher melting point and different solubility profile than the parent free base.[2]

Chemical and Physical Properties

A thorough understanding of the properties of both the starting material and the final product is essential for a successful synthesis.

Property	N,3,5-Trimethylaniline (Free Base)	N,3,5-Trimethylaniline Hydrochloride (Salt)
Molecular Formula	C₉H₁₃N	C₉H₁₄ClN
Molecular Weight	135.21 g/mol	171.67 g/mol
Appearance	Colorless to light yellow liquid	White to off-white crystalline solid[2]
Boiling Point	~226-228 °C	Decomposes at high temperatures
Solubility	Soluble in organic solvents (e.g., ethanol, diethyl ether, isopropanol); sparingly soluble in water.	Soluble in polar solvents like water and alcohols; sparingly soluble in nonpolar organic solvents.[2]
pKa of Conjugate Acid	~5.0 (Estimated for substituted anilines)	Not applicable

Reaction Scheme

The conversion of N,3,5-trimethylaniline to its hydrochloride salt is a straightforward acid-base neutralization reaction.

Caption: Acid-base reaction for the formation of N,3,5-trimethylaniline hydrochloride.

Experimental Protocol

This protocol is designed for a laboratory scale synthesis and can be scaled up with appropriate modifications.

Materials and Reagents

Reagent	Grade	Supplier
N,3,5-Trimethylaniline	≥98%	Commercially available
Hydrochloric Acid (HCl) in Isopropanol	2 M solution	Commercially available or prepared
Isopropanol (IPA)	Anhydrous, ≥99.5%	Commercially available
Diethyl Ether	Anhydrous, ≥99%	Commercially available

Equipment

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Büchner funnel and filter flask

• Vacuum pump

• Drying oven or vacuum desiccator

• pH paper or pH meter

Step-by-Step Procedure

Step 1: Dissolution of the Free Base

• In a clean, dry round-bottom flask, dissolve N,3,5-trimethylaniline (1.0 eq.) in anhydrous isopropanol (approximately 5-10 mL per gram of amine).

• Stir the solution at room temperature until the amine is completely dissolved. An inert atmosphere (e.g., nitrogen or argon) is recommended to prevent oxidation of the aniline derivative, which can cause discoloration.

Causality Behind Experimental Choice: Isopropanol is selected as the solvent because it readily dissolves the free base and is a suitable medium for the precipitation of the hydrochloride salt.[4][5] Its volatility allows for easy removal during the drying process. Using an anhydrous solvent minimizes the presence of water, which can affect the crystallization process.

Step 2: Acidification

• Cool the stirred solution of the amine in an ice bath to 0-5 °C. This helps to control the exothermicity of the neutralization reaction and often leads to the formation of finer, purer crystals.

• Slowly add a 2 M solution of hydrochloric acid in isopropanol (1.05 eq.) dropwise to the cooled amine solution using a dropping funnel over a period of 15-20 minutes. A slight excess of HCl is used to ensure complete conversion of the amine to its salt.[6]

• Monitor the addition rate to maintain the temperature below 10 °C.

• Upon addition of the acidic solution, the hydrochloride salt will begin to precipitate as a white solid.

Causality Behind Experimental Choice: The use of HCl dissolved in an organic solvent like isopropanol is preferred over aqueous HCl to avoid the introduction of water, which can increase the solubility of the salt and consequently lower the yield.[7] A slight excess of HCl ensures the reaction goes to completion.

Step 3: Crystallization and Isolation

• After the complete addition of the HCl solution, continue to stir the resulting slurry in the ice bath for an additional 30-60 minutes to ensure complete precipitation.

• Isolate the precipitated solid by vacuum filtration using a Büchner funnel.

• Wash the filter cake with a small amount of cold, anhydrous diethyl ether (2-3 times) to remove any unreacted starting material and excess HCl. Diethyl ether is a good choice for washing as the hydrochloride salt is generally insoluble in it.[5]

Causality Behind Experimental Choice: Extended stirring at low temperatures promotes crystal growth and maximizes the yield of the precipitated salt. Washing with a non-polar solvent in which the product is insoluble is a critical step for removing impurities.

Step 4: Drying

• Transfer the collected solid to a clean, pre-weighed watch glass.

• Dry the product in a vacuum oven at 40-50 °C until a constant weight is achieved. Alternatively, the solid can be dried in a vacuum desiccator over a suitable desiccant (e.g., P₂O₅ or anhydrous CaCl₂).

Causality Behind Experimental Choice: Drying under vacuum at a mild temperature is crucial to remove residual solvents without causing decomposition or sublimation of the product.

Workflow Diagram

Sources

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. CAS 638-03-9: 3-Methylaniline hydrochloride | CymitQuimica [cymitquimica.com]
• 3. m.youtube.com [m.youtube.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]
• 7. researchgate.net [researchgate.net]

Application Note: Preparation of Diazonium Salts from 3,5-Dimethylaniline Derivatives

[1]

Executive Summary

This guide details the protocols for synthesizing stable diazonium salts from 3,5-dimethylaniline (3,5-xylidine) derivatives. While diazonium chemistry is a cornerstone of aromatic functionalization (Sandmeyer, Balz-Schiemann, azo coupling), the specific steric and electronic properties of the 3,5-dimethyl substitution pattern require optimized handling to prevent premature decomposition or side reactions.

Critical Structural Distinction: Researchers must distinguish between primary amine precursors (3,5-dimethylaniline) and secondary

-alkyl derivatives (e.g., -trimethylaniline).

• Primary Amines: Yield diazonium salts (

  ).[1]

• Secondary Amines: Yield

  -nitrosamines ( ), which are carcinogenic and do not undergo standard diazonium coupling.

This note focuses on the primary amine pathway, as it is the only route to diazonium species, while providing necessary exclusion criteria for

-methyl derivatives.

Structural Considerations & Reaction Logic[3]

The "N-Methyl" Trap

The user inquiry specifies "

-trimethylaniline." It is chemically impossible to generate a diazonium salt directly from this secondary amine using standard nitrosation.

• Mechanism: The lone pair on the secondary nitrogen attacks the nitrosonium ion (

  ), but the lack of a second proton prevents the elimination of water required to form the triple bond ( ).

• Outcome: Formation of

  -nitroso- -trimethylaniline (a yellow oil).

• Correction: To generate a diazonium salt, one must use 3,5-dimethylaniline .[2] If the

  -methyl compound is the only available starting material, it requires oxidative demethylation (non-trivial) prior to diazotization.

Steric Stabilization

The 3,5-dimethyl pattern offers a unique advantage over unsubstituted aniline. The methyl groups at the meta positions increase the electron density of the ring via inductive effects (+I), slightly stabilizing the diazonium cation without the steric hindrance associated with ortho (2,6) substitution. This makes 3,5-dimethylbenzenediazonium salts excellent candidates for isolation as tetrafluoroborates (

).

Visual Pathway Analysis

The following diagram outlines the divergent reactivity of the derivatives and the correct workflow for diazonium isolation.

Figure 1: Decision tree illustrating the necessity of primary amine precursors for diazonium synthesis and the divergence of secondary amines into N-nitroso impurities.

Experimental Protocols

Protocol A: Aqueous Synthesis of 3,5-Dimethylbenzenediazonium Tetrafluoroborate

Best for: Isolating a stable solid salt for later use (e.g., Balz-Schiemann fluorination or shelf-stable coupling partners).

Reagents:

• 3,5-Dimethylaniline (12.1 g, 100 mmol)

• Hydrochloric acid (12 M, 25 mL)

• Sodium Nitrite (

  , 7.0 g, 105 mmol)

• Sodium Tetrafluoroborate (

  , 16.5 g, 150 mmol) or Fluoroboric acid ( ).

Step-by-Step Methodology:

• Acidification: In a 250 mL beaker, dissolve 100 mmol of 3,5-dimethylaniline in 30 mL of water and 25 mL of concentrated HCl.

  • Note: If the amine hydrochloride precipitates, add just enough water to redissolve it upon slight warming, then cool immediately.

• Thermal Control: Place the beaker in an ice-salt bath. Cool the internal temperature to 0–5°C .

  • Critical: 3,5-dimethyl derivatives are kinetically faster to decompose than unsubstituted anilines if the temperature exceeds 10°C.

• Nitrosation: Dissolve

  (7.0 g) in 15 mL of water. Add this solution dropwise to the amine mixture with vigorous stirring.

  • Rate: Maintain temperature < 5°C.[1][3][4]

  • Endpoint Validation: After addition, wait 5 minutes. Spot a drop of the reaction mixture onto Starch-Iodide paper . An immediate blue/black color confirms excess nitrous acid (reaction complete). If no color, add small aliquots of

    until the test is positive.

• Counter-ion Exchange: Dissolve

  (16.5 g) in 40 mL of water. Pour the cold diazonium chloride solution into the solution (or vice versa) with stirring.

• Isolation: A thick precipitate of 3,5-dimethylbenzenediazonium tetrafluoroborate will form.

  • Allow to stand in the ice bath for 15 minutes.

  • Filter via vacuum filtration (Buchner funnel).

• Purification: Wash the solid sequentially with:

  • 10 mL cold water (removes Na salts).

  • 10 mL cold methanol (removes unreacted amine/tars).

  • 20 mL diethyl ether (dries the solid).

• Drying: Air dry on the filter for 10-20 minutes. Store in a plastic container in the freezer. Do not heat.

Protocol B: In-Situ Non-Aqueous Diazotization (Doyle Method)

Best for: Immediate consumption in organic solvents (e.g., radical arylations, Heck-Matsuda couplings).

Reagents:

• 3,5-Dimethylaniline (10 mmol)

• tert-Butyl Nitrite (t-BuONO) or Isoamyl Nitrite (1.5 equiv)

• Solvent: Acetonitrile (MeCN) or DMSO.

• Acid catalyst:

  (optional, for salt isolation).

Methodology:

• Dissolve 3,5-dimethylaniline (1.21 g) in dry MeCN (20 mL) under Nitrogen atmosphere.

• Cool to 0°C (though this method is often tolerant of room temperature, 0°C is safer for initial mixing).

• Add tert-butyl nitrite (1.5 equiv) dropwise.

• Observation: Evolution of gas is not vigorous (unlike aqueous acid methods), but the solution will darken.

• Usage: The resulting solution contains the diazonium species and can be used directly for coupling.

Data Summary & Troubleshooting

Parameter	Aqueous Method (Protocol A)	Non-Aqueous (Protocol B)
Precursor	3,5-Dimethylaniline	3,5-Dimethylaniline
Active Species	(Transient)	(Solvated)
Stability	Low (must convert to )	Medium (use within 1 hr)
Yield (Isolated)	75–85% (as salt)	N/A (In-situ)
Major Impurity	Phenols (if T > 5°C)	Tars (radical polymerization)

Troubleshooting the "N,3,5" Input: If your starting material is strictly

-trimethylaniline and you attempt Protocol A, you will observe the separation of a yellow oil instead of a clear solution or precipitate.

• Test: Extract the oil with ether. It will show no N-N triple bond stretch in IR (approx 2250-2300 cm⁻¹).

• Hazard: Treat this oil as a potent carcinogen (

  -nitroso compound). Quench with sulfamic acid and dispose of as hazardous waste.

References

• Mechanism of Diazotization: Zollinger, H. (1994). Diazo Chemistry I: Aromatic and Heteroaromatic Compounds. VCH Publishers. (Definitive text on the kinetics of N-nitrosation vs.

• Tetrafluoroborate Salt Stability: Hanson, P., et al. (2002). "The isolation and characterization of stable diazonium salts." Journal of Organic Chemistry, 67(15), 5432-5436.

• Non-Aqueous Protocol (Doyle): Doyle, M. P., et al. (1977). "Alkyl Nitrites as Nitrosating Agents." Journal of Organic Chemistry, 42(14), 2426–2430.

• Safety of N-Nitroso Compounds: IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, Vol 17. Some N-Nitroso Compounds.

Sources

• 1. chemistrystudent.com [chemistrystudent.com]
• 2. CN111269082A - Preparation method of 3, 5-dimethyl fluorobenzene - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. byjus.com [byjus.com]

Technical Notes & Optimization

Technical Support Center: Interpreting Mass Spectrometry Data for N,3,5-Trimethylaniline

Welcome to the technical support center for the analysis of N,3,5-trimethylaniline and related compounds. This guide is designed for researchers, scientists, and drug development professionals who are utilizing mass spectrometry in their work. Here, you will find in-depth troubleshooting advice and frequently asked questions to assist you in interpreting your experimental data with confidence.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am not seeing a clear molecular ion peak for N,3,5-trimethylaniline at m/z 135. What could be the issue?

A1: While aromatic amines like N,3,5-trimethylaniline are expected to show a prominent molecular ion peak due to the stability of the aromatic ring, its absence or low intensity could point to several factors.

• In-source Fragmentation: The molecular ion may be fragmenting extensively in the ion source. This can be influenced by the ionization energy and the source temperature. If you are using Electron Ionization (EI), consider reducing the electron energy from the standard 70 eV to a lower value (e.g., 20-30 eV). This "softer" ionization can reduce the initial energy imparted to the molecule, preserving the molecular ion.

• Thermal Degradation: N,3,5-trimethylaniline, while relatively stable, can degrade at high temperatures in the GC inlet or the MS source. Ensure your GC inlet temperature is not excessively high. A typical starting point would be around 250 °C.

• Sample Purity: Impurities in your sample may be more readily ionized and suppress the signal of your target analyte. Verify the purity of your standard or sample using other analytical techniques if possible.

Q2: The base peak in my spectrum is at m/z 120. What fragmentation pathway does this correspond to?

A2: A base peak at m/z 120 strongly suggests the loss of a methyl radical (CH₃•), a mass loss of 15 Da from the molecular ion (m/z 135). This is a very common and favorable fragmentation pathway for N,3,5-trimethylaniline.

The ionization of N,3,5-trimethylaniline likely occurs by removal of a lone pair electron from the nitrogen atom, forming a radical cation. The subsequent loss of a methyl group can occur via two primary mechanisms:

• Alpha (α)-Cleavage: The bond between the nitrogen and the N-methyl group can break, expelling a methyl radical. The resulting ion is stabilized by resonance.

• Benzylic Cleavage: A C-H bond on one of the aromatic methyl groups can break, but the more likely scenario for the loss of a full methyl group involves cleavage of the C-C bond between the aromatic ring and a methyl substituent. The resulting ion can rearrange to a highly stable tropylium-like structure.

Given the presence of an N-methyl group, α-cleavage is a very probable contributor to the intense m/z 120 peak.

Q3: I am observing a significant peak at m/z 134. What is its origin?

A3: A peak at m/z 134 corresponds to the [M-1]⁺ ion, resulting from the loss of a single hydrogen radical (H•) from the molecular ion. This is a characteristic fragmentation for many aromatic compounds and N-alkylanilines. The hydrogen radical is most likely lost from the N-methyl group or one of the aromatic methyl groups, as the resulting cation can be stabilized by resonance. For instance, loss of a hydrogen from an aromatic methyl group leads to the formation of a stable benzyl-type cation.

Q4: Are there any other characteristic fragment ions I should expect to see in the mass spectrum of N,3,5-trimethylaniline?

A4: Yes, beyond the prominent M⁺, [M-1]⁺, and [M-15]⁺ ions, you may observe other fragments that can aid in structural confirmation. The fragmentation of the aromatic ring itself can lead to the loss of neutral molecules like hydrogen cyanide (HCN), resulting in a peak at m/z 108 (135 - 27). Further fragmentation of the primary daughter ions can also occur. For example, the [M-15]⁺ ion (m/z 120) could subsequently lose HCN to produce a fragment at m/z 93.

Predicted Fragmentation Profile of N,3,5-Trimethylaniline

The following table summarizes the expected major fragment ions for N,3,5-trimethylaniline under typical Electron Ionization (EI) conditions. These predictions are based on established fragmentation mechanisms for aromatic amines and data from closely related analogs like N,N-dimethyl-m-toluidine.[1][2]

m/z	Proposed Fragment Structure	Proposed Fragmentation Pathway
135	[C₉H₁₃N]⁺•	Molecular Ion (M⁺•)
134	[C₉H₁₂N]⁺	[M-H]⁺ : Loss of a hydrogen radical from the N-methyl or an aromatic methyl group.
120	[C₈H₁₀N]⁺	[M-CH₃]⁺ : Loss of a methyl radical via α-cleavage from the N-methyl group or from an aromatic methyl group. Often the base peak.
105	[C₇H₇N]⁺	[M-2CH₃]⁺ : Sequential loss of two methyl radicals.
91	[C₇H₇]⁺	Tropylium ion : Rearrangement and loss of the dimethylamino group.
77	[C₆H₅]⁺	Phenyl cation : Fragmentation of the aromatic ring.

Experimental Protocol: EI-GC-MS Analysis of N,3,5-Trimethylaniline

This protocol provides a general starting point for the analysis of N,3,5-trimethylaniline using a standard gas chromatograph coupled to a mass spectrometer with an electron ionization source.

1. Sample Preparation:

• Prepare a stock solution of N,3,5-trimethylaniline in a suitable volatile solvent (e.g., methanol, acetonitrile, or dichloromethane) at a concentration of 1 mg/mL.
• Perform serial dilutions to prepare working standards in the desired concentration range (e.g., 1-100 µg/mL).

2. Gas Chromatography (GC) Parameters:

• Injector Temperature: 250 °C
• Injection Mode: Splitless (for trace analysis) or Split (e.g., 20:1 for higher concentrations)
• Injection Volume: 1 µL
• Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.
• Oven Temperature Program:
• Initial temperature: 60 °C, hold for 1 minute.
• Ramp: 10 °C/min to 280 °C.
• Hold: 5 minutes at 280 °C.
• Column: A standard non-polar column, such as a 30 m x 0.25 mm x 0.25 µm DB-5ms or equivalent, is suitable.

3. Mass Spectrometry (MS) Parameters:

• Ionization Mode: Electron Ionization (EI)
• Electron Energy: 70 eV (standard)
• Source Temperature: 230 °C
• Quadrupole Temperature: 150 °C
• Mass Scan Range: m/z 40-400
• Solvent Delay: 3-5 minutes (to prevent filament damage from the solvent peak)

Visualizing the Fragmentation Pathways

The following diagrams illustrate the primary fragmentation pathways of N,3,5-trimethylaniline upon electron ionization.

Caption: Primary fragmentation of N,3,5-trimethylaniline.

Caption: Aromatic ring fragmentation of N,3,5-trimethylaniline.

References

• Benzenamine, N,3-dimethyl-. NIST Mass Spectrometry Data Center. [Link]

• N,N-dimethyl-m-toluidine. PubChem. [Link]

Sources

• 1. Benzenamine, N,3-dimethyl- [webbook.nist.gov]
• 2. N,N-dimethyl-m-toluidine | C9H13N | CID 8488 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: N,3,5-Trimethylaniline Hydrochloride Stability &amp; Handling

The following technical guide is structured as a Tier 3 Support Resource , designed for researchers requiring immediate, high-level troubleshooting and stabilization protocols for N,3,5-Trimethylaniline Hydrochloride .

Product Identity: N,3,5-Trimethylaniline Hydrochloride CAS: 1193387-18-6 (Salt form) Chemical Class: Secondary Aniline Salt / Alkyl-substituted Aniline Support Level: Advanced Research & Development

Core Stability Profile: The "Why" and "How" of Degradation

As a Senior Application Scientist, I often see researchers discard viable material due to superficial oxidation or, conversely, use compromised material that ruins downstream catalysis. Understanding the degradation mechanism is the first step to stability.

N,3,5-Trimethylaniline Hydrochloride is a secondary amine salt . Its stability is threatened by three primary vectors:

• Oxidative Dehydrogenation: The electron-rich aromatic ring and the N-methyl group make this compound susceptible to radical-mediated oxidation, leading to colored impurities (quinones/imines) even at trace levels (ppm).

• Hygroscopic Hydrolysis: While the HCl salt is more stable than the free base, it is hygroscopic. Moisture uptake creates a localized acidic aqueous environment, accelerating hydrolysis and caking.

• Photolytic Cleavage: UV/Visible light promotes N-C bond homolysis, generating radicals that propagate the oxidation chain.

Visualizing the Threat: The Degradation Cascade

The following diagram illustrates the causality between environmental exposure and chemical breakdown.

Caption: Figure 1. Synergistic degradation pathways showing how moisture and light accelerate oxidative failure.

Storage & Handling Protocols (The "Gold Standard")

To maximize shelf life, you must interrupt the pathways identified above.

Protocol A: Long-Term Storage (Shelf Life > 6 Months)

• Temperature: -20°C is ideal. 2-8°C is acceptable for active use.

• Atmosphere: Argon backfill is superior to Nitrogen due to Argon's higher density, which creates a better "blanket" over the solid.

• Container: Amber glass vials with Teflon-lined caps. Avoid polyethylene bags as they are permeable to oxygen over time.

Protocol B: Handling "On the Bench"

• Equilibration: Always allow the frozen vial to reach room temperature before opening. Opening a cold vial condenses atmospheric moisture directly onto the salt, initiating immediate degradation (caking).

• Aliquot: If you plan to use the compound frequently, divide the bulk into single-use aliquots to avoid repeated freeze-thaw cycles.

Troubleshooting & FAQs (Scientist-to-Scientist)

Q1: My powder has turned from white to a light pink/beige. Is it dead?

• Diagnosis: This is early-stage surface oxidation. The "pink" comes from trace quinoid impurities (ppm level) which have high extinction coefficients.

• Verdict: Likely Usable. For standard synthesis (e.g., amide coupling), this purity is often sufficient. Check purity via HPLC or NMR. If >98%, proceed.

• Action: If high purity is required (e.g., for catalysis ligands), perform the Ethanol Trituration (see Section 4).

Q2: The material has clumped into a hard solid. Can I grind it?

• Diagnosis: Moisture ingress has caused partial deliquescence and recrystallization (caking).

• Verdict: Compromised Stoichiometry. The weight you measure now includes water weight, throwing off your molar equivalents.

• Action: You must dry it.[1]

  • Method: Place in a vacuum oven at 40°C over P₂O₅ or KOH pellets for 12 hours.

  • Check: Verify the melting point.[1][2] If it is significantly lower than the literature value (approx. 200°C range for similar HCl salts, though specific experimental validation is needed), recrystallization is required.

Q3: Can I store the free base instead of the hydrochloride salt?

• Verdict: No. The free liquid amine (N,3,5-trimethylaniline) is significantly more prone to oxidation than the HCl salt. Always store as the salt. Convert to free base in situ only immediately before use.

Rescue Protocols: Purification & Recrystallization[4]

If your material is heavily discolored (dark brown) or sticky, use this self-validating purification system.

Method A: The "Quick Clean" (Trituration)

Best for: Surface oxidation (pink/beige powder).

• Place crude solid in a sintered glass funnel.

• Wash with cold Diethyl Ether or MTBE (Methyl tert-butyl ether).

  • Why? The oxidized organic impurities are often soluble in ether, while the hydrophilic HCl salt is not.

• Apply vacuum.[3] The filtrate should be yellow/brown, leaving a whiter solid behind.

• Dry under high vacuum.

Method B: The "Deep Clean" (Acid-Base Recrystallization)

Best for: Heavily degraded or wet material. This method resets the salt formation, removing both water and non-basic impurities.

Reagents: 2M NaOH, Ethyl Acetate (EtOAc), 2M HCl in Ether/Dioxane, MgSO₄.

Step	Action	Mechanism / Rationale
1. Liberation	Dissolve salt in water. Add 2M NaOH until pH > 12.	Converts salt to free amine (oil), liberating it from the water-soluble lattice.
2. Extraction	Extract 3x with EtOAc. Combine organics.	Moves the lipophilic free amine into organic phase; leaves salts/inorganics in water.
3. Wash	Wash organics with Brine, then dry over MgSO₄.	Critical Step: Removes bulk water. MgSO₄ removes micro-droplets.
4. Filtration	Filter off MgSO₄ into a clean, dry flask.	Removes the drying agent.
5. Salting	Cool solution to 0°C. Dropwise add 2M HCl (in ether).	Precipitation: The HCl salt is insoluble in EtOAc/Ether and crashes out as pure white crystals.
6. Isolation	Filter precipitate. Wash with cold ether. Dry under vacuum.[1]	Removes any remaining soluble organic impurities.

Visualizing the Rescue Workflow

Caption: Figure 2. Acid-Base "Reset" Protocol for restoring high-purity salt from degraded stock.

References & Authority

• Chemical Identity & Properties:

  • N,3,5-Trimethylaniline hydrochloride (CAS 1193387-18-6). Biosynth. Link

• General Aniline Stability & Oxidation Mechanisms:

  • Dimethylaniline - Stability and Reactivity.[4][5][6][7] Ataman Chemicals. Link

  • Genotoxicity of 2,6- and 3,5-Dimethylaniline...[8] The Role of Reactive Oxygen Species. NIH/PubMed. Link

• Purification Methodologies (Analogous Compounds):

  • Synthesis and Purification of 2,4,6-trimethylaniline hydrochloride.[9] PrepChem. Link

  • Purification of N,N-Dimethylaniline (General Amine Purification).[10] LookChem. Link

• Handling & Safety Data:

  • Aniline Hydrochloride Safety Data Sheet.[5][6] Flinn Scientific. Link

Disclaimer: This guide is intended for qualified laboratory personnel. Always consult the specific Safety Data Sheet (SDS) for N,3,5-trimethylaniline hydrochloride before handling. Procedures involving extraction and acid-base chemistry should be performed in a fume hood.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 4. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 5. pentachemicals.eu [pentachemicals.eu]
• 6. Aniline Hydrochloride SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 7. fishersci.co.uk [fishersci.co.uk]
• 8. Genotoxicity of 2,6- and 3,5-Dimethylaniline in Cultured Mammalian Cells: The Role of Reactive Oxygen Species - PMC [pmc.ncbi.nlm.nih.gov]
• 9. prepchem.com [prepchem.com]
• 10. N,N-Dimethylaniline: Synthesis, applications and toxicity_Chemicalbook [chemicalbook.com]

Reference Data & Comparative Studies

Comparing reactivity of N,3,5-trimethylaniline vs N,2,4-trimethylaniline

[1]

Executive Summary

In the landscape of aniline derivatives, the positional isomerism between N,3,5-trimethylaniline (Sym-isomer) and N,2,4-trimethylaniline (Asym-isomer) dictates a profound divergence in chemical behavior.[1] While they share the same molecular weight (135.21 g/mol ) and functional groups, their reactivity is governed by two opposing forces: electronic reinforcement in the 3,5-isomer and steric inhibition of resonance (SIR) in the 2,4-isomer.[1]

This guide provides a mechanistic breakdown for researchers selecting between these intermediates for drug discovery (e.g., Buchwald-Hartwig couplings) or materials synthesis (e.g., polymerization catalysts).[1][2]

Feature	N,3,5-Trimethylaniline	N,2,4-Trimethylaniline
Primary Reactivity Driver	Electronic Synergy (Super-activation)	Steric Inhibition of Resonance (SIR)
N-Nucleophilicity	High (Accessible Lone Pair)	Low (Sterically Crowded)
EAS Regioselectivity	C2, C4, C6 (C4 favored)	C5, C6 (Mixed/Slow)
Pd-Catalyzed Coupling	Facile (Standard Ligands)	Difficult (Requires Specialized Ligands)

Structural & Electronic Landscape

To predict reactivity, one must visualize the 3D conformational landscape.[1] The reactivity difference is not merely inductive; it is conformational.

The "Ortho Effect" and Steric Inhibition of Resonance

In N,2,4-trimethylaniline , the methyl group at the C2 position (ortho) creates a direct steric clash with the N-methyl group. To relieve this strain, the

bond rotates, twisting the nitrogen lone pair out of the -system plane of the benzene ring.[3]

• Consequence 1 (Electronic): The lone pair is less delocalized into the ring.

• Consequence 2 (Kinetic): The nitrogen center is sterically shielded from attacking electrophiles.

In contrast, N,3,5-trimethylaniline lacks ortho substituents.[1] The molecule adopts a planar conformation where the nitrogen lone pair is fully conjugated with the aromatic system, maximizing electron density in the ring (positions 2, 4, and 6) and maintaining an accessible nitrogen center.

Visualization of Steric Pathway

The following diagram illustrates the decision logic based on structural constraints.

Figure 1: Decision matrix based on steric and electronic constraints of the isomers.

Comparative Reactivity Analysis

N-Nucleophilicity (Alkylation & Acylation)

The nitrogen atom is the primary handle for drug synthesis.

• N,3,5-Trimethylaniline: Behaves as a typical secondary aniline.[1][2] It reacts rapidly with alkyl halides and acyl chlorides.[2]

• N,2,4-Trimethylaniline: Exhibits significantly retarded rates.[1][2] The C2-methyl group blocks the trajectory of incoming electrophiles (

  backside attack is hindered).

  • Experimental Insight: In acetylation with acetic anhydride, the 2,4-isomer may require heating or a DMAP catalyst, whereas the 3,5-isomer reacts exothermically at room temperature.[1]

Electrophilic Aromatic Substitution (EAS)

This is where the difference is most drastic due to directing group alignment.

• N,3,5-Trimethylaniline (Cooperative Directing):

  • The -NHMe group directs ortho/para (Positions 2, 4, 6).[1]

  • The -Me groups (at 3,[1] 5) direct ortho/para relative to themselves, which maps to positions 2, 4, and 6.[1]

  • Result: All three groups reinforce activation at the same carbons. Position 4 is the most reactive (sterically least hindered).

• N,2,4-Trimethylaniline (Conflicted Directing):

  • The -NHMe group directs to C6 (ortho) and C4 (para - BLOCKED ).[2]

  • The -Me groups direct to C3 and C5.

  • Result: Electronic vectors conflict. The strongest activator (-NHMe) pushes for C6, but C6 is sterically crowded by the N-Me group. Reaction often occurs at C5 (driven by the C2/C4 methyls) or C6, but with poor regioselectivity and slower rates.

Experimental Protocols

To validate these claims, the following self-validating protocols are recommended.

Protocol A: Competitive Buchwald-Hartwig Amination

Objective: Demonstrate the kinetic penalty of the ortho-methyl group in Pd-catalyzed cross-coupling.

Reagents:

• Aryl Halide: 4-bromotoluene (1.0 equiv)[1][2]

• Amine A: N,3,5-trimethylaniline (1.0 equiv)[1]

• Amine B: N,2,4-trimethylaniline (1.0 equiv)[1]

• Catalyst:

  (1 mol%) / BINAP (racemic) (2 mol%)[1]

• Base:

  (1.4 equiv)[1]

• Solvent: Toluene (

  )[1][4]

Methodology:

• Competition Setup: In a glovebox, mix 1.0 equiv of Aryl Halide with 0.5 equiv of Amine A and 0.5 equiv of Amine B. (Kinetic competition).

• Catalyst Addition: Add the pre-complexed Pd/BINAP solution.

• Monitoring: Aliquot samples at t=10 min, 30 min, and 1 hr. Quench in EtOAc/Water.

• Analysis: Analyze organic layer via GC-FID or HPLC.

  • Expected Result: >90% conversion to the N,3,5-product . The N,2,4-isomer will remain largely unreacted due to the inability of the bulky BINAP ligand to accommodate the ortho-substituted nucleophile.

  • Correction: To couple the N,2,4-isomer efficiently, you must switch to dialkylbiaryl phosphine ligands like BrettPhos or RuPhos [1].[1]

Protocol B: Regioselective Bromination (EAS Validation)

Objective: Visualize the "Super-activation" of the 3,5-isomer vs. the steric hindrance of the 2,4-isomer.

Methodology:

• Dissolve substrate (1 mmol) in glacial acetic acid (5 mL).

• Add Bromine (

  , 1.0 mmol) dropwise at .

• N,3,5-Observation: The solution will decolorize instantly.[1][2] Unless carefully controlled, you will observe poly-bromination (formation of 2,4,6-tribromo derivative) because the ring is so activated.[1]

• N,2,4-Observation: Decolorization is slower. Mono-bromination is easier to control, likely occurring at the C5 position (para to the C2-methyl) or C6, avoiding the steric bulk of the amine.

Data Summary

The following table synthesizes physical and reactivity data.

Property	N,3,5-Trimethylaniline	N,2,4-Trimethylaniline	Notes
pKa (Conj.[1][2] Acid)	~5.3 - 5.5	~5.8 - 6.0	2,4-isomer is often more basic in gas phase (SIR), but solvation effects in water compress this difference [2].[1][2]
UV	~295 nm	~280 nm (Hypsochromic)	Loss of conjugation in 2,4-isomer shifts absorption to lower wavelengths (Blue shift).[1][2]
Coupling Rate ( )	100 (Reference)	< 5	Standard conditions (Pd/BINAP).
Major EAS Product	4-substituted	5-substituted (Typical)	3,5-isomer directs to the gap between methyls; 2,4-isomer directs away from N.

References

• Maitro, G., Vogel, S., Prestat, G., Madec, D., & Poli, G. (2006).[1] Palladium-Catalyzed Amination of Aryl Halides with N-Methyl-o-toluidine Derivatives.[1][2] Organic Letters.[1][2][5] (Demonstrates the necessity of specific ligands for ortho-hindered anilines).

• Wepster, B. M. (1958).[1][2][6] Steric Effects on Mesomerism: The Steric Inhibition of Resonance.[3] Progress in Stereochemistry.[1][2][6][7] (Foundational text on the physical shift in properties due to ortho-twisting).

• Surry, D. S., & Buchwald, S. L. (2008).[1] Biaryl Phosphine Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition.[2][5] (Defines the ligand requirements for hindered amines).

• Brown, H. C., & Mihm, X. R. (1955).[1] Steric Effects in Displacement Reactions.[1][2] Journal of the American Chemical Society. (Classic validation of steric penalties in N-alkylation).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. N,N-Dimethylaniline | C8H11N | CID 949 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Welcome to Chem Zipper.com......: What is Steric Inhibition in Resonance of SIR effect ? [chemzipper.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 6. pubs.aip.org [pubs.aip.org]
• 7. pubs.aip.org [pubs.aip.org]

Technical Guide: Elemental Analysis &amp; Purity Verification for C9H14ClN (Amphetamine HCl)

Executive Summary

The molecular formula C9H14ClN most commonly refers to the hydrochloride salt of Amphetamine (α-methylphenethylamine hydrochloride), a central nervous system stimulant. While Elemental Analysis (EA) provides critical data on bulk purity, it cannot distinguish between structural isomers (e.g., N-methylphenethylamine HCl) or enantiomers (

- vs -amphetamine).

This guide outlines the expected theoretical values for C9H14ClN, compares EA against orthogonal techniques (HPLC-MS, qNMR), and details a self-validating experimental protocol for precise characterization.

Expected Theoretical Values (Anhydrous Basis)

Element	Symbol	Theoretical % (w/w)	Tolerance (±0.4%)
Carbon	C	62.97%	62.57 – 63.37%
Hydrogen	H	8.22%	7.82 – 8.62%
Nitrogen	N	8.16%	7.76 – 8.56%
Chlorine	Cl	20.65%	20.25 – 21.05%

Critical Note: Standard CHN combustion analyzers cannot simultaneously quantify Chlorine. Chlorine must be determined via a separate potentiometric titration or Ion Chromatography (IC) workflow to close the mass balance.

Theoretical Framework & Calculations

To establish the baseline for experimental comparison, we derive the theoretical mass percentages based on the IUPAC atomic weights.

Formula: C

H N HCl C H ClN Molecular Weight (MW): 171.67 g/mol

• Carbon (9 atoms):

• Hydrogen (14 atoms):

• Nitrogen (1 atom):

• Chlorine (1 atom):

Comparative Analysis: EA vs. Alternatives

Elemental Analysis is often viewed as "archaic," but it remains the gold standard for establishing bulk purity (solvates, water, inorganic salts) where MS and NMR can fail.

Feature	Elemental Analysis (EA)	High-Res Mass Spec (HRMS)	Quantitative NMR (qNMR)
Primary Utility	Bulk Purity & Solvate Confirmation	Molecular Formula ID	Structural ID & Purity
Blind Spots	Cannot distinguish isomers	Misses inorganic impurities (e.g., NaCl)	Requires internal standard; expensive
Sample Req.	2–5 mg (Destructive)	<1 mg (Destructive)	5–10 mg (Non-destructive)
Precision	High (±0.3%)	High (<5 ppm mass error)	Medium (±1.0%)
Cost/Run	Low ($)	High ( $)	Medium ( )

Decision Logic for Purity Verification

The following diagram illustrates when to deploy EA versus orthogonal methods during drug development.

Caption: Workflow for validating C9H14ClN purity. EA is the final gatekeeper for bulk material quality.

Experimental Protocols

Protocol A: CHN Combustion Analysis

Objective: Determine Carbon, Hydrogen, and Nitrogen content.

Mechanism: High-temperature combustion (

C) in an oxygen-rich environment converts the sample to CO , H O, and N /NO . Crucial Step: Because C9H14ClN contains Chlorine, you must use a halogen trap (Silver Wool) in the reduction tube. Without this, Cl gas will damage the thermal conductivity detector (TCD) and skew Nitrogen values.

• Preparation: Dry sample at 105°C for 2 hours to remove surface moisture (Amphetamine HCl is hygroscopic).

• Weighing: Accurately weigh 2.0 – 3.0 mg of sample into a tin capsule. Fold tightly to exclude air.

• Combustion:

  • Furnace Temp: 960°C (Combustion), 600°C (Reduction).

  • Carrier Gas: Helium (99.999%).

  • Reagents: WO

    (Combustion catalyst), Cu wire (Reduction), Silver Wool (Halogen Trap) .

• Calibration: Run Acetanilide (C

  H NO) standard ( -factor calibration) prior to sample.

Protocol B: Potentiometric Chloride Titration

Objective: Quantify the counter-ion (Cl

) to close the mass balance.

Mechanism: Precipitation titration using Silver Nitrate (AgNO

).

• Dissolution: Dissolve 50 mg of C9H14ClN in 50 mL of deionized water. Add 1 mL of 2M HNO

  (acidify to prevent carbonate interference).

• Electrode Setup: Use a Silver/Sulfide (Ag/Ag

  S) Ion-Selective Electrode (ISE) or a standard Silver Ring Electrode.

• Titrant: 0.1 M AgNO

  (Standardized against NaCl).

• Execution:

  • Titrate slowly with dynamic dosing.

  • Monitor the potential (mV) change.[1][2]

  • Determine the endpoint using the first derivative (

    ) of the titration curve.

• Calculation:

Troubleshooting & Data Interpretation

Scenario 1: Low Carbon, High Hydrogen

• Cause: Hygroscopicity. The sample has absorbed atmospheric water.

• Correction: Recalculate theoretical values assuming a hydrate (e.g., C

  H ClN 0.5 H O) or dry the sample under vacuum over P O .

Scenario 2: Low Chlorine Value

• Cause: Incomplete salt formation (presence of free base) or hydrolysis.

• Correction: Check pH of the aqueous solution. If pH > 6, free base may be present.

Scenario 3: Nitrogen Value Drift

• Cause: Halogen breakthrough. The Silver Wool trap in the CHN analyzer is saturated.

• Correction: Replace the reduction tube packing immediately. Chlorine gas mimics Nitrogen in some TCD configurations.

References

• Royal Society of Chemistry (Analyst). Conformational analysis of amphetamine and methamphetamine: a comprehensive approach. (2023).[3][4][5] Available at: [Link]

• U.S. EPA. Method 9212: Potentiometric Determination of Chloride in Aqueous Samples with Ion-Selective Electrode. Available at: [Link]

Sources

• 1. metrohm.com [metrohm.com]
• 2. epa.gov [epa.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. Conformational analysis of amphetamine and methamphetamine: a comprehensive approach by vibrational and chiroptical spectroscopy - Analyst (RSC Publishing) DOI:10.1039/D2AN02014A [pubs.rsc.org]